Cas no 2825-33-4 (Isothiazole, 3-ethoxy-5-phenyl-)

• Product Name: Isothiazole, 3-ethoxy-5-phenyl-
• CAS No: 2825-33-4
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 1434065
• Update Time: 2024-08-15

Isothiazole, 3-ethoxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3-ethoxy-5-phenyl-

• Inchi： 1S/C11H11NOS/c1-2-13-11-8-10(14-12-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： LZNDCIIPQQKBAV-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=CC(OCC)=N1

Computed Properties

• Exact Mass: 205.05623

Experimental Properties

• Density: 1.1698 g/cm3
• Melting Point: 13 °C
• Boiling Point: 67 °C(Press: 0.01 Torr)
• PSA: 22.12
• pka: 2.88±0.32(Predicted)